![molecular formula C18H23FN2O4 B5541499 3-{[3-(2-fluorophenoxy)-1-azetidinyl]carbonyl}-1-(methoxyacetyl)piperidine](/img/structure/B5541499.png)
3-{[3-(2-fluorophenoxy)-1-azetidinyl]carbonyl}-1-(methoxyacetyl)piperidine
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Description
3-{[3-(2-fluorophenoxy)-1-azetidinyl]carbonyl}-1-(methoxyacetyl)piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the class of drugs known as azetidine-2-carboxylic acid derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Synthesis and Chemical Analysis
- The synthesis and mechanistic studies using carbon-14 and carbon-13 labelling have been explored to understand the chemical properties and potential applications of compounds structurally similar to paroxetine, a well-known selective serotonin reuptake inhibitor (SSRI) (Willcocks, Barnes, Rustidge, & Tidy, 1993). These studies provide insights into the labeling process and its implications for drug development.
- Research on the synthesis and ligand binding of tropane ring analogues of paroxetine emphasizes the structural modifications and their impact on biological activity, demonstrating the compound's relevance in designing SSRIs with potentially improved profiles (Keverline-Frantz et al., 1998).
Pharmacological Applications
- Studies on the nicotinic acetylcholine receptor in vivo binding properties of 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine, a new positron emission tomography ligand, highlight the compound's potential for brain imaging of nicotinic receptors, which could aid in neurological research and diagnostics (Doll et al., 1999).
Material Science and Polymerization
- Novel fluoro and oxy ring-disubstituted isopropyl phenylcyanoacrylates have been synthesized and copolymerized with styrene, showcasing the compound's utility in material science for developing new polymers with specific properties (Krause et al., 2019).
Biological Evaluation and Drug Design
- The synthesis and initial in vitro characterization of 6-[18F]fluoro-3-(2(S)-azetidinylmethoxy)pyridine as a high-affinity radioligand for central nicotinic acetylcholine receptors demonstrate its potential in drug design and development for neurological conditions (Koren et al., 2000).
Properties
IUPAC Name |
1-[3-[3-(2-fluorophenoxy)azetidine-1-carbonyl]piperidin-1-yl]-2-methoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN2O4/c1-24-12-17(22)20-8-4-5-13(9-20)18(23)21-10-14(11-21)25-16-7-3-2-6-15(16)19/h2-3,6-7,13-14H,4-5,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTPZZSOBRXDISM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCCC(C1)C(=O)N2CC(C2)OC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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